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Onalespib Pharmacokinetic Sampling Protocols

Clinical trials for onalespib have used a standardized approach for collecting PK samples, with the core

protocol remaining consistent despite variations in dosing schedules [1] [2] [3].

Summary of PK Sampling Timepoints

Pre- Post-dose Sampling

. . Reference
dose Timepoints

Dosing Schedule Cycle & Day

Once Weekly (Days 1,8,150f Cyclel, Dayl& Yes 05,1,15,2,3,4,7, PMC7709710

a 28-day cycle) Day 15 10, 22, and 24 hours

(2]
Twice-Weekly (Days 1,4, 8,11 Cycle 0, Day 1 Yes Designated PMC7954579
of a 21-day cycle) (Onalespib timepoints after

alone) infusion [1]

Two Consecutive Days per Cycle1l,Day1 & Yes 05,1,15,2,3,4,7, PMC7709710
Week (Days 1, 2, 8, 9, 15, 16 of Day 15 10, 22, and 24 hours
a 28-day cycle) [2]

Detailed Experimental Protocol
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This section details the standard operating procedure for collecting and processing PK samples for

onalespib, as referenced in the clinical literature.

e Sample Collection: Blood samples (typically 4 mL) are collected in plastic K2EDTA tubes (e.g.,
Vacutainer by Becton, Dickinson and Co.) [1].

¢ Sample Processing: Plasma is separated from blood cells by centrifugation. The resulting plasma is
stored at -80°C until analysis.

e Bioanalytical Method: Onalespib concentrations in plasma are determined using a validated
reverse-phase high-performance liquid chromatography (HPLC) method coupled with tandem
mass spectrometry (MS/MS) detection [2].

¢ Pharmacokinetic Analysis: Non-compartmental methods are standard for calculating PK
parameters, including maximum plasma concentration (C~max~), time to C~max~ (T~max~), area
under the concentration-time curve (AUC), and elimination half-life (T~1/2~).

Pharmacokinetic Sampling Strategy Visualized

The diagram below illustrates the PK sampling strategy for the "Two Consecutive Days per Week" schedule,

showing the relationship between drug administration and sample collection.
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Cycle 1 (28 days)

Week 1

Week 2

PK Sampling:

Pre-dose, 0.5, 1, 1.5, 2, 3, 4,
7, 10, 22, 24h post-dose

PK Sampling:
Pre-dose, 0.5, 1, 1.5, 2, 3, 4,
7, 10, 22, 24h post-dose

Week 4: Rest

Click to download full resolution via product page

Application Notes for Researchers

¢ Intensive Sampling: The protocol's 24-hour sampling profile is crucial for accurately characterizing
onalespib's PK, especially its reported long terminal half-life of approximately 8 hours and
extended target engagement [2] [4].
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e Key Objectives: This intensive sampling strategy allows researchers to fully define the single-agent
PK profile of onalespib and investigate potential drug-drug interactions when combined with other
agents [1] [3].

¢ Protocol Adaptation: The core sampling timepoints can be adapted for other dosing schedules. For
combination therapy trials, intensive sampling should be performed for all investigated drugs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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